Cas no 94166-56-0 (2-Pyridinamine,6-methoxy-3-nitro-N-propyl-)
94166-56-0 structure
Product Name:2-Pyridinamine,6-methoxy-3-nitro-N-propyl-
CAS No:94166-56-0
MF:C9H13N3O3
MW:211.217821836472
CID:818793
PubChem ID:3023912
Update Time:2025-04-19
2-Pyridinamine,6-methoxy-3-nitro-N-propyl- Chemical and Physical Properties
Names and Identifiers
-
- 2-Pyridinamine,6-methoxy-3-nitro-N-propyl-
- 6-methoxy-3-nitro-N-propylpyridin-2-amine
- SCHEMBL10654754
- NS00040207
- MVGVWQWWDOENQW-UHFFFAOYSA-N
- 6-methoxy-3-nitro-2-n-propylaminopyridine
- 94166-56-0
- DTXSID70240911
- EINECS 303-352-6
-
- Inchi: 1S/C9H13N3O3/c1-3-6-10-9-7(12(13)14)4-5-8(11-9)15-2/h4-5H,3,6H2,1-2H3,(H,10,11)
- InChI Key: MVGVWQWWDOENQW-UHFFFAOYSA-N
- SMILES: O(C)C1=CC=C(C(=N1)NCCC)[N+](=O)[O-]
Computed Properties
- Exact Mass: 211.09569129g/mol
- Monoisotopic Mass: 211.09569129g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 207
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 2.7
- Topological Polar Surface Area: 80Ų
2-Pyridinamine,6-methoxy-3-nitro-N-propyl- Related Literature
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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